Cas no 51699-42-4 (Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat)
51699-42-4 structure
Product Name:Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat
CAS No:51699-42-4
MF:C11H13FO3
MW:212.217527151108
CID:5074577
Update Time:2023-08-25
Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat Chemical and Physical Properties
Names and Identifiers
-
- Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat
-
- Inchi： 1S/C11H13FO3/c1-2-15-11(14)7-10(13)8-4-3-5-9(12)6-8/h3-6,10,13H,2,7H2,1H3
- InChI Key： AAITWFUEXQRSAI-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C(CC(=O)OCC)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 208
- XLogP3: 1.4
- Topological Polar Surface Area: 46.5
Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Aaron | AR01Q7WD-1g |
Benzenepropanoic acid, 3-fluoro-β-hydroxy-, ethyl ester |
51699-42-4 | 95% | 1g |
$205.00 | 2025-02-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1826052-1g |
Ethyl 3-(3-fluorophenyl)-3-hydroxypropanoate |
51699-42-4 | 1g |
￥10852.00 | 2024-05-10 | ||
| Aaron | AR01Q7WD-5g |
Benzenepropanoic acid, 3-fluoro-β-hydroxy-, ethyl ester |
51699-42-4 | 95% | 5g |
$615.00 | 2025-02-12 | |
| Aaron | AR01Q7WD-10g |
Benzenepropanoic acid, 3-fluoro-β-hydroxy-, ethyl ester |
51699-42-4 | 10g |
$440.00 | 2023-12-14 |
Ethyl-3-hydroxy-3-(m-fluorphenyl)propionat Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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